Cas no 1803820-93-0 (1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene
• CAS No: 1803820-93-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5007865
• Update Time: 2025-05-21

1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8F3NO3/c1-5-3-7(16-9(10,11)12)4-6(2)8(5)13(14)15/h3-4H,1-2H3
• InChI Key： SRPGTBKEYZQXOX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(=C(C)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene

Comprehensive Overview of 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene (CAS No. 1803820-93-0): Properties, Applications, and Industry Relevance

1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene (CAS No. 1803820-93-0) is a specialized aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a nitro group, a trifluoromethoxy substituent, and methyl groups on a benzene ring, offering distinct electronic and steric properties. This configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Researchers are increasingly exploring its potential in drug discovery, where its electron-withdrawing and lipophilic characteristics enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated organic compounds like 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene has surged, driven by their applications in precision agriculture and crop protection. The trifluoromethoxy group is known to improve the bioavailability and environmental persistence of agrochemicals, aligning with the industry's focus on sustainable pest control. Additionally, the compound's nitro aromatic moiety is pivotal in designing herbicides and fungicides, addressing global challenges such as pesticide resistance and food security. These attributes position CAS No. 1803820-93-0 as a critical building block in modern agrochemical formulations.

The synthesis of 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene typically involves multi-step reactions, including electrophilic aromatic substitution and nitration, followed by functional group modifications. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure high purity and structural integrity. Its thermal stability and solubility profile in organic solvents further facilitate its use in industrial-scale applications. As regulatory agencies emphasize safer chemical alternatives, this compound's low ecotoxicity and biodegradability potential make it a preferred choice for environmentally conscious manufacturers.

From a commercial perspective, 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene is often discussed in the context of supply chain optimization and cost-effective synthesis. Companies are investing in green chemistry approaches to reduce waste and energy consumption during production. Furthermore, its role in high-value pharmaceuticals, such as anti-inflammatory agents and CNS-targeting drugs, has sparked collaborations between academic institutions and pharmaceutical giants. Patent filings related to derivatives of this compound highlight its versatility in addressing unmet medical needs, including neurodegenerative diseases and metabolic disorders.

Emerging trends in AI-driven molecular design have also brought CAS No. 1803820-93-0 into the spotlight. Computational models predict its utility in catalysis and material science, particularly for developing organic electronic materials. The compound's conjugated system and redox-active properties are being investigated for applications in OLEDs and sensors. Such interdisciplinary potential underscores the importance of ongoing research and development, ensuring its relevance in both traditional and cutting-edge industries.

In summary, 1,3-Dimethyl-2-nitro-5-(trifluoromethoxy)benzene (CAS No. 1803820-93-0) exemplifies the convergence of chemical innovation and industrial applicability. Its multifaceted roles in pharmaceuticals, agrochemicals, and advanced materials reflect the growing demand for functionalized aromatic compounds. As sustainability and efficiency dominate global discourse, this compound is poised to remain a key player in the evolution of specialty chemicals.